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Compound of Interest

Compound Name:
[5-(Benzyloxy)-2-

bromophenyl]methanamine

CAS No.: 1537265-42-1

Cat. No.: B1405999

Get Quote

Executive Directive
Do not treat [5-(Benzyloxy)-2-bromophenyl]methanamine as general organic waste.[1]

Due to the presence of both a primary amine and an aryl bromide functionality, this compound

requires strict segregation into Halogenated or Alkaline/Basic waste streams. Improper

disposal into non-halogenated solvent drums or acidic waste streams can result in regulatory

violations (RCRA) or dangerous exothermic reactions.

Immediate Action Summary:

Solid Waste: Dispose of in designated Hazardous Solid Waste containers.

Liquid Waste: Segregate into Halogenated Solvent waste streams.[2]

Incompatibility: Keep strictly separated from oxidizers and strong acids.

Chemical Hazard Profile & Risk Assessment
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To dispose of a chemical safely, one must understand the "Why" behind the protocol. This

section validates the disposal logic based on molecular structure.

Feature Structural Moiety Hazard Class
Disposal
Implication

Basicity
Primary Amine (

)

Corrosive / Irritant

(Skin Corr.[1] 1B or

Irrit. 2)

Must not be mixed

with concentrated

acids in waste drums

(Heat generation).

Halogen Content
Aryl Bromide (

)
Halogenated Organic

Requires high-

temperature

incineration to prevent

dioxin formation.

Cannot be used for

standard fuel

blending.

Environment Benzyl Ether Aquatic Toxicity
strictly prohibited from

drain disposal.[1][3]

Expert Insight: While specific SDS data for CAS 1537265-42-1 is often generic, the primary

amine side chain renders this molecule capable of causing severe skin burns and eye damage.

[1] Treat it as a Corrosive Solid for handling purposes.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Substance
Applicability: Expired reagents, synthesis products, or spill cleanup residues.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label immediately.

Primary Constituent: [5-(Benzyloxy)-2-bromophenyl]methanamine.[1][4]
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Hazard Checkboxes: Corrosive, Toxic.

Transfer: Transfer the solid using a chemically resistant spatula. Do not generate dust.[5]

Sealing: Screw the cap on tightly. If the cap is cracked, replace the container.

Storage: Place in the Solid Waste satellite accumulation area.

Protocol B: Disposal of Solutions (Reaction
Mixtures/HPLC Waste)
Applicability: Mother liquors or dissolved samples.

The "Halogen Rule": Even if the solvent is non-halogenated (e.g., Methanol, DMSO), the

presence of the brominated solute often mandates classification as Halogenated Waste if the

concentration exceeds 1,000 ppm (0.1%).

Stream Selection:

Option 1 (Preferred): Pour into the Halogenated Solvent Waste carboy.

Option 2 (Conditional): If the concentration is trace (<0.1%) and the solvent is non-

halogenated, it may go into Non-Halogenated waste, subject to local EHS verification.

When in doubt, default to Option 1.

Compatibility Check (Self-Validating Step):

Before pouring: Check the waste log. Does the container hold strong acids (e.g., HCl,

H2SO4)?

If YES:STOP. Do not add this amine. Use a separate container.

If NO: Proceed.

Documentation: Log the volume and the specific chemical name on the waste tag. Do not

use generic terms like "Organic Waste."

Protocol C: Empty Containers & Debris
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Applicability: Original shipping bottles, contaminated gloves, weigh boats.

P-List vs. U-List Check: This compound is generally not P-listed (acutely toxic). It falls under

characteristic waste.[3][6]

Triple Rinse:

Rinse the empty bottle 3 times with a compatible solvent (e.g., Acetone or Methanol).

Crucial: Pour the rinsate into the Halogenated Liquid Waste container (Protocol B).

Defacement: Cross out the original label and mark "EMPTY."

Disposal:

Glass:[7] Glass recycling (if permitted) or trash.

Gloves/Paper:[2] Hazardous Solid Waste debris bag (yellow bag/box).

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream.
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Start: Waste Identification
[5-(Benzyloxy)-2-bromophenyl]methanamine

Physical State?

Solid / Pure Substance

Solid

Liquid / Solution

Liquid

Dispose in Hazardous
SOLID Waste Container Solvent Type?

Halogenated Solvent
(e.g., DCM, Chloroform)

Yes

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

No

HALOGENATED Waste Stream
(High Temp Incineration)

Is Brominated Solute
> 0.1% (1000 ppm)?

Yes (Conservative)

NON-HALOGENATED Waste Stream
(Fuel Blending)

No (Trace Only)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating brominated amine waste. Note the conservative

default to Halogenated streams for solutions.

Spill Contingency Plan
In the event of a benchtop spill, execute the following immediately:

Isolate: Alert nearby personnel.

PPE: Wear Nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

Neutralization (Optional but Recommended):

Since the compound is an amine (basic), do not use strong acid to clean it up.

Use a Citric Acid based neutralizer or a commercial solvent absorbent pads.

Cleanup:

Absorb liquid spills with vermiculite or absorbent pads.

Sweep solid spills carefully to avoid dust.

Disposal: Place all cleanup materials (pads, gloves, scoop) into the Hazardous Solid Waste

bag. Do not throw in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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